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Compound of Interest

Compound Name: Laureth-2 acetate

Cat. No.: B15182806

Laureth-2 Acetate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Laureth-2 acetate is a chemical compound primarily utilized in the cosmetics industry as an
emollient and skin conditioning agent. This technical guide provides a summary of its known
chemical and physical properties. It is important to note that while the molecular formula and
weight are well-established, there is a significant lack of in-depth scientific literature pertaining
to its biological activity, mechanism of action, and specific experimental protocols relevant to
drug development and life sciences research. The majority of available data relates to its
application in personal care products.

Chemical and Physical Properties

Laureth-2 acetate is the ester of Laureth-2 and acetic acid. Laureth-2 itself is a
polyoxyethylene ether of lauryl alcohol. The number '2' in Laureth-2 refers to the average
number of repeating ethylene oxide units in the molecule.
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Property Value Source
Molecular Formula C18H3604 [1]
Molecular Weight 316.48 g/mol [1]
2-(2-dodecyloxyethoxy)ethyl
IUPAC Name ( yiory y)ethy
acetate
PEG-2 Lauryl Ether Acetate,
Synonyms Polyoxyethylene (2) Lauryl
Ether Acetate
CAS Number 9002-92-0 (for Laureth)
Appearance Oily liquid

Synthesis and Manufacturing

A general method for the synthesis of lauryl alcohol polyoxyethylene ether acetates involves
the esterification of lauryl alcohol polyoxyethylene ether with acetyl chloride. One patented
method describes this reaction occurring under microwave radiation without a solvent. The
process involves reacting lauryl alcohol polyoxyethylene ether with acetyl chloride, followed by
extraction with a solvent like chloroform, washing with a sodium carbonate solution, and drying
to obtain the final product.

It is important to note that detailed, peer-reviewed experimental protocols for the synthesis and
purification of Laureth-2 acetate are not readily available in scientific literature. The
manufacturing processes are primarily documented in industrial patents.

Applications

The primary application of Laureth-2 acetate is in the cosmetics and personal care industry.[2]
It functions as:

o Emollient: Helps to soften and smooth the skin.

¢ Skin Conditioning Agent: Improves the appearance of the skin.
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Its parent compound, Laureth-2, is used as a surfactant, emulsifier, and thickening agent in
various cosmetic formulations.[3][4]

Biological Activity and Toxicology

There is a significant lack of data on the specific biological activity and mechanism of action of
Laureth-2 acetate. Research in this area appears to be limited.

Toxicological data for Laureth-2 acetate is not extensively available. However, information on
related polyoxyethylene ether surfactants can provide some insights. Studies on compounds
like sodium lauryl ether sulfate and polyoxyethylene lauryl ether have shown potential for:

» Skin and Eye Irritation: Surfactants, in general, can cause irritation depending on their
concentration and the duration of exposure.

e Aquatic Toxicity: Many surfactants are known to be toxic to aquatic life.[5]

One study on the cellular toxicity of various surfactants found that polyoxyethylene lauryl ether
could damage cell membranes, disrupt metabolic activity, and decrease mitochondrial activity.
[6] It is crucial to note that these findings are for the parent laureth compound and not the
acetate ester, and further research is needed to determine the specific toxicological profile of
Laureth-2 acetate.

Experimental Protocols

Detailed experimental protocols for the use of Laureth-2 acetate in a research or drug
development context are not available in the public domain. The available information is
primarily related to its formulation in cosmetic products.

Signaling Pathways and Mechanisms of Action

There is no information available in scientific literature regarding any signaling pathways or
specific biological mechanisms of action associated with Laureth-2 acetate. Its function in
cosmetics is based on its physicochemical properties as an emollient and skin conditioner

rather than a biologically active agent.

Logical Relationship Diagram
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Due to the lack of information on signaling pathways or complex experimental workflows, a
diagram illustrating the general role of a surfactant-related compound like Laureth-2 acetate in
an emulsion is provided below.

General Function of a Surfactant in an Emulsion

Surfactant Molecule
(e.g., Laureth-2 derivative)

Lipophilic Tail Interacts with Oil \Hydrophilic Head Interacts with Water

Oil Droplet

Click to download full resolution via product page
A diagram illustrating the amphiphilic nature of a surfactant molecule.

Conclusion

Laureth-2 acetate is a well-defined chemical compound with established physical properties
and a primary role in the cosmetics industry. However, for the audience of researchers,
scientists, and drug development professionals, it is critical to understand that there is a
significant gap in the scientific literature regarding its biological effects, mechanism of action,
and potential applications beyond cosmetology. Further research would be necessary to
explore any potential bioactivity or relevance in a pharmaceutical or life sciences context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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